2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 2-methoxy-5-(2-phenylethylsulfamoyl)benzoic acid
• InChI: InChI=1S/C16H17NO5S/c1-22-15-8-7-13(11-14(15)16(18)19)23(20,21)17-10-9-12-5-3-2-4-6-12/h2-8,11,17H,9-10H2,1H3,(H,18,19)
• InChI Key: COIDNSITSQVTHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol

Description

2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid, also known as Meclofenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain, inflammation, and fever. It belongs to the family of fenamate drugs and is chemically similar to other NSAIDs such as aspirin and ibuprofen. Meclofenamic acid has been extensively studied for its therapeutic potential and mechanism of action.

Mechanism of Action

2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid acid works by inhibiting the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are involved in inflammation and pain. By blocking COX, this compound acid reduces inflammation and pain.
Biochemical and physiological effects:
This compound acid has been shown to have a wide range of biochemical and physiological effects. It can inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress, and alleviate pain and joint damage. It has also been shown to have neuroprotective effects in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid acid has several advantages for lab experiments. It is readily available and easy to synthesize. It is also relatively inexpensive compared to other NSAIDs. However, it has some limitations, such as its potential toxicity and side effects, which need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid acid. One area of interest is its potential as a cancer therapy. Further studies are needed to determine its efficacy and safety in different types of cancer. Another area of interest is its neuroprotective effects in Alzheimer's disease. More research is needed to understand its mechanism of action and potential therapeutic applications. Additionally, further studies are needed to explore its potential as a treatment for other diseases such as osteoarthritis and inflammatory bowel disease.
In conclusion, this compound acid is a promising drug with a wide range of therapeutic potential. Its mechanism of action, biochemical and physiological effects, and potential applications in various diseases make it an interesting subject for scientific research. Further studies are needed to fully understand its therapeutic potential and limitations.

Synthesis Methods

2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid acid can be synthesized by reacting 2-methoxy-5-nitrobenzoic acid with 2-phenylethylamine and then reducing the resulting nitro compound with sodium dithionite. The final product is obtained after sulfonation with chlorosulfonic acid.

Scientific Research Applications

2-methoxy-5-{[(2-phenylethyl)amino]sulfonyl}benzoic acid acid has been studied for its therapeutic potential in various diseases such as cancer, Alzheimer's disease, and osteoarthritis. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress in Alzheimer's disease, and alleviate pain and joint damage in osteoarthritis.